Cas no 1805522-07-9 (2,5-Bis(trifluoromethyl)-3-fluorobenzamide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-fluorobenzamide
• CAS No: 1805522-07-9
• MF: C₉H₄F₇NO
• MW: 275.122986793518
• CID: 4960069
• Update Time: 2025-06-20

2,5-Bis(trifluoromethyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-fluorobenzamide

• Inchi： 1S/C9H4F7NO/c10-5-2-3(8(11,12)13)1-4(7(17)18)6(5)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： OPYFLCORXYXTSM-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(C(N)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 2,5-Bis(trifluoromethyl)-3-fluorobenzamide

Introduction to 2,5-Bis(trifluoromethyl)-3-fluorobenzamide (CAS No. 1805522-07-9)

2,5-Bis(trifluoromethyl)-3-fluorobenzamide, identified by its Chemical Abstracts Service (CAS) number 1805522-07-9, is a fluorinated benzamide derivative with significant potential in the field of pharmaceutical and agrochemical research. This compound features a benzene ring substituted with two trifluoromethyl groups at the 2- and 5-positions, and a fluorine atom at the 3-position, combined with an amide functional group. The unique structural attributes of this molecule contribute to its distinctive electronic properties and reactivity, making it a valuable scaffold for developing novel bioactive molecules.

The increasing demand for high-performance chemical entities in drug discovery has positioned 2,5-Bis(trifluoromethyl)-3-fluorobenzamide as a compound of considerable interest. The presence of multiple fluorine atoms and trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmaceutical design. These features not only improve the pharmacokinetic profile but also contribute to its binding affinity to biological targets.

In recent years, there has been growing attention on the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions. Studies have demonstrated that fluorine atoms can influence the electronic distribution of a molecule, leading to improved binding affinity and selectivity. The incorporation of trifluoromethyl groups, in particular, has been shown to enhance the metabolic stability of drug candidates by resisting oxidative degradation.

Current research in the field of oncology has highlighted the potential of 2,5-Bis(trifluoromethyl)-3-fluorobenzamide as a lead compound for developing kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of this compound make it a promising candidate for inhibiting specific kinases by interacting with their active sites. Preliminary studies have suggested that derivatives of this molecule may exhibit potent antitumor activity by disrupting aberrant signaling pathways.

The agrochemical industry has also explored the utility of fluorinated benzamides in developing novel pesticides and herbicides. The enhanced stability and bioavailability provided by fluorine substitution make these compounds effective at lower concentrations while minimizing environmental impact. Research indicates that 2,5-Bis(trifluoromethyl)-3-fluorobenzamide and its derivatives could serve as precursors for next-generation agrochemicals that target specific enzymatic pathways in pests without harming beneficial organisms.

The synthesis of 2,5-Bis(trifluoromethyl)-3-fluorobenzamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently. The challenge lies in controlling regioselectivity and minimizing side reactions, particularly when introducing multiple fluorine atoms into the aromatic ring.

Computational chemistry has played a pivotal role in understanding the structural and electronic properties of 2,5-Bis(trifluoromethyl)-3-fluorobenzamide. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These simulations have revealed that the trifluoromethyl groups contribute significantly to the compound's binding affinity by stabilizing key interactions through hydrophobic effects and dipole-dipole interactions.

The pharmacological profile of 2,5-Bis(trifluoromethyl)-3-fluorobenzamide is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug discovery. Fluorinated aromatic compounds are known to exhibit better BBB penetration compared to their hydrogenated counterparts due to their increased lipophilicity. This property makes it an attractive candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Future directions in research on 2,5-Bis(trifluoromethyl)-3-fluorobenzamide include exploring its potential as an intermediate in synthesizing more complex pharmacophores. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies will be instrumental in identifying lead compounds for further development.

The environmental impact of fluorinated compounds is another area of growing concern. While these molecules offer numerous advantages in drug design, their persistence in ecosystems raises questions about long-term safety. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, biodegradability studies are being conducted to assess the environmental fate of compounds like 2,5-Bis(trifluoromethyl)-3-fluorobenzamide once they enter natural systems.

In conclusion,2,5-Bis(trifluoromethyl)-3-fluorobenzamide (CAS No. 1805522-07-9) represents a fascinating chemical entity with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for developing bioactive molecules with improved pharmacokinetic properties. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance as a building block in modern chemistry.